An In-depth Technical Guide to Lamotrigine-13C3: Chemical Structure and Properties
An In-depth Technical Guide to Lamotrigine-13C3: Chemical Structure and Properties
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of the isotopically labeled compound, Lamotrigine-13C3. This stable isotope-labeled analog of the anticonvulsant and mood-stabilizing drug Lamotrigine is a critical tool in pharmacokinetic and metabolic studies. This document will delve into its physicochemical characteristics, provide detailed experimental protocols for its use, and present visual diagrams to illustrate key processes.
Chemical Identity and Physicochemical Properties
Lamotrigine-13C3 is a stable isotope-labeled version of Lamotrigine, where three Carbon-12 atoms are replaced with Carbon-13 atoms. This isotopic enrichment makes it an ideal internal standard for mass spectrometry-based quantification of Lamotrigine in biological matrices. A related and also commonly used internal standard is Lamotrigine-13C3,d3, which includes both Carbon-13 and deuterium labeling.
The key properties of these molecules are summarized in the tables below for easy reference and comparison.
Table 1: Chemical Identification of Lamotrigine-13C3 and Lamotrigine-13C3,d3
| Identifier | Lamotrigine-13C3 | Lamotrigine-13C3,d3 |
| Chemical Name | 6-(2,3-dichlorophenyl)-(3,5,6-¹³C₃)1,2,4-triazine-3,5-diamine[1] | 6-(2,3-dichloro-4,5,6-trideuteriophenyl)-(3,5,6-¹³C₃)1,2,4-triazine-3,5-diamine[2] |
| CAS Number | 1188265-38-4[1] | 1246815-13-3[3][4] |
| Molecular Formula | ¹³C₃C₆H₇Cl₂N₅ | ¹³C₃C₆²H₃H₄Cl₂N₅ |
| Canonical SMILES | N[13c]1nn--INVALID-LINK--n1">13cc2cccc(Cl)c2Cl | [2H]c1c([2H])c(Cl)c(Cl)c([13c]2nn--INVALID-LINK--n[13c]2N)c1[2H] |
Table 2: Physicochemical Properties of Lamotrigine-13C3 and Lamotrigine-13C3,d3
| Property | Lamotrigine-13C3 | Lamotrigine-13C3,d3 | Unlabeled Lamotrigine |
| Molecular Weight | 259.07 g/mol | 262.09 g/mol | 256.09 g/mol |
| Monoisotopic Mass | 258.0179 Da | 261.0367 Da | 255.0078506 Da |
| Melting Point | Not available | 210-212 °C | 216-218 °C |
| Boiling Point | Not available | Not available | 503.1±60.0 °C (Predicted) |
| Solubility | Not available | Not available | Sparingly soluble in methanol, Soluble in ethanol, Less soluble in water (170 mg/L at 25 °C) |
| pKa | Not available | Not available | 5.5 |
| LogP | Not available | 1.4 (Computed) | 2.5 |
| Storage Temperature | Not available | -20°C | Room Temperature |
Synthesis and Purification
A general synthetic route for unlabeled Lamotrigine involves the reaction of 2,3-dichlorobenzoyl cyanide with aminoguanidine bicarbonate in the presence of an acid, followed by cyclization. To produce Lamotrigine-13C3, one would need to utilize a ¹³C-labeled aminoguanidine or a labeled 2,3-dichlorobenzoyl cyanide.
Purification of Lamotrigine-13C3 is typically achieved through standard chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) to ensure high purity (>95%), which is critical for its use as an internal standard.
Mechanism of Action of Lamotrigine
As Lamotrigine-13C3 is a stable isotope-labeled version, its primary application is as a tracer and internal standard, and it is not intended for therapeutic use. The pharmacological activity resides in the unlabeled Lamotrigine. The mechanism of action of Lamotrigine involves the blockade of voltage-gated sodium channels, which stabilizes presynaptic neuronal membranes and inhibits the release of excitatory neurotransmitters, primarily glutamate. This action is believed to be the basis for its anticonvulsant and mood-stabilizing effects.
Experimental Protocols
Lamotrigine-13C3 and Lamotrigine-13C3,d3 are invaluable tools for the accurate quantification of Lamotrigine in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below are detailed methodologies for its application.
Quantification of Lamotrigine in Human Plasma using LC-MS/MS with Lamotrigine-13C3,d3 as an Internal Standard
This protocol is adapted from a validated method for pharmacokinetic studies.
4.1.1. Materials and Reagents
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Lamotrigine and Lamotrigine-13C3,d3 standards
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Methanol (HPLC grade)
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Acetonitrile (HPLC grade)
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Ammonium formate
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Formic acid
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Water (deionized or Milli-Q)
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Human plasma (blank)
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Solid Phase Extraction (SPE) cartridges
4.1.2. Preparation of Solutions
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Stock Solutions: Prepare stock solutions of Lamotrigine and Lamotrigine-13C3,d3 at a concentration of 1 mg/mL in methanol. Store at 2-8°C.
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Working Standard Solutions: Prepare working standard solutions of Lamotrigine by serial dilution of the stock solution with a 50:50 methanol:water mixture.
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Internal Standard Working Solution: Prepare a working solution of Lamotrigine-13C3,d3 at a concentration of 500 ng/mL in a 50:50 methanol:water mixture.
4.1.3. Sample Preparation (Solid Phase Extraction)
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To 300 µL of human plasma in a polypropylene tube, add 50 µL of the 500 ng/mL Lamotrigine-13C3,d3 internal standard working solution.
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Vortex the sample for 30 seconds.
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Add 400 µL of water and vortex for another 30 seconds.
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Condition an SPE cartridge by passing 500 µL of methanol followed by 500 µL of water.
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Load the plasma sample onto the conditioned SPE cartridge.
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Wash the cartridge with 1 mL of 2% formic acid and then with 1 mL of methanol.
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Elute the analytes with 2 mL of 5% ammonia in a methanol-acetonitrile mixture (30:70, v/v).
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Evaporate the eluate to dryness under a stream of nitrogen at 40°C.
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Reconstitute the residue in 100 µL of the mobile phase.
4.1.4. LC-MS/MS Conditions
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LC System: A high-performance liquid chromatography system.
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Column: A reverse-phase C18 column (e.g., Chromolith® SpeedROD, RP-18e, 50-4.6 mm).
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Mobile Phase: Acetonitrile and 5 mM ammonium formate solution (90:10, v/v).
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Flow Rate: 0.5 mL/min.
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Injection Volume: 10 µL.
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Column Temperature: 35°C.
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Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
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MRM Transitions:
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Lamotrigine: m/z 256.1 → 211.3
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Lamotrigine-13C3,d3: m/z 262.1 → 217.2
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Diagram 1: Experimental Workflow for Lamotrigine Quantification
Caption: Workflow for Lamotrigine quantification in plasma.
Metabolic Pathways of Lamotrigine
Lamotrigine is primarily metabolized in the liver via glucuronidation, with the main enzyme involved being UDP-glucuronosyltransferase 1A4 (UGT1A4). The major metabolite is an inactive 2-N-glucuronide conjugate, which is then excreted in the urine. As Lamotrigine-13C3 is chemically identical to Lamotrigine apart from the isotopic labeling, it is expected to follow the same metabolic pathway. Its use in metabolic studies allows for the clear differentiation of the administered drug from its metabolites.
Diagram 2: Lamotrigine Metabolism Pathway
References
- 1. Lamotrigine-13C3,d3 | C9H7Cl2N5 | CID 71434238 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Lamotrigine-13C3,d3, Major | LGC Standards [lgcstandards.com]
- 3. Liquid chromatography tandem mass spectrometry method for the estimation of lamotrigine in human plasma: Application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Page loading... [wap.guidechem.com]
